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Compound of Interest

Compound Name: Numidargistat dihydrochloride

Cat. No.: B10801017 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

Introduction
Numidargistat dihydrochloride, also known as CB-1158 dihydrochloride or INCB01158

dihydrochloride, is a potent and orally active small molecule inhibitor of arginase-1 (ARG1) and

arginase-2 (ARG2).[1][2] Arginase is a critical enzyme in the urea cycle that hydrolyzes L-

arginine to ornithine and urea.[3] In the tumor microenvironment, the upregulation of arginase

by myeloid-derived suppressor cells (MDSCs) and tumor-associated macrophages (TAMs)

leads to the depletion of L-arginine.[4][5] This amino acid deprivation impairs T-cell proliferation

and function, contributing to an immunosuppressive landscape that allows for tumor

progression.[5][6] By inhibiting arginase, Numidargistat dihydrochloride restores L-arginine

levels, thereby enhancing anti-tumor immune responses.[3][5] These application notes provide

a detailed protocol for the dissolution of Numidargistat dihydrochloride and its application in

cell-based assays.

Quantitative Data Summary
The following tables summarize the key quantitative data for Numidargistat dihydrochloride.

Table 1: Inhibitory Activity
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Target IC50 Cell Lines IC50

Recombinant Human

Arginase 1
86 nM[1] HepG2 32 µM[1]

Recombinant Human

Arginase 2
296 nM[1] K562 139 µM[1]

Native Arginase 1

(Human Granulocyte

Lysate)

178 nM[1]
Primary Human

Hepatocytes
210 µM[1]

Native Arginase 1

(Human Erythrocyte

Lysate)

116 nM[1]

Native Arginase 1

(Human Hepatocyte

Lysate)

158 nM[1]

Native Arginase 1

(Cancer Patient

Plasma)

122 nM[1]

Table 2: Solubility

Solvent Concentration Remarks

DMSO 55 mg/mL (152.76 mM)[1][7] Requires sonication[1][7]

Water 37.78 mg/mL (104.93 mM)[7] Requires sonication[7]

10% DMSO + 90% (20% SBE-

β-CD in Saline)
3.25 mg/mL (9.03 mM)

Suspended solution, requires

sonication[1]

5% DMSO + 40% PEG300 +

5% Tween-80 + 50% Saline
≥ 2.75 mg/mL (7.64 mM) Clear solution[1]

5% DMSO + 95% (20% SBE-

β-CD in Saline)
≥ 1.38 mg/mL (3.83 mM) Clear solution[1]
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Experimental Protocols
Protocol 1: Preparation of Numidargistat
Dihydrochloride Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Numidargistat
dihydrochloride, which can be further diluted for use in cell culture assays.

Materials:

Numidargistat dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Bring the Numidargistat dihydrochloride powder and DMSO to room temperature.

Aseptically weigh the desired amount of Numidargistat dihydrochloride powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 55

mg/mL).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If precipitation is observed, place the tube in an ultrasonic bath for 10-15 minutes, or until the

solution is clear.[1][7] Gentle heating to 37°C can also aid dissolution.[7]

Sterile filter the stock solution through a 0.22 µm syringe filter into a sterile tube.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]
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Protocol 2: Arginase Activity Assay in Cell Lysates
This protocol provides a method to measure the inhibitory effect of Numidargistat
dihydrochloride on intracellular arginase activity.

Materials:

Arginase-expressing cells (e.g., HepG2, K-562)[1]

Complete cell culture medium

Numidargistat dihydrochloride working solutions (prepared from stock)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., Triton™ X-100 based)

Proteinase inhibitors

Arginase activity assay kit (colorimetric)

96-well microplate

Microplate reader

Procedure:

Cell Seeding: Seed HepG2 cells at 1 x 10^5 cells/well or K-562 cells at 2 x 10^5 cells/well in

a 96-well plate.[1] Incubate overnight to allow for cell attachment (for adherent cells).

Compound Treatment: Prepare serial dilutions of Numidargistat dihydrochloride in

complete cell culture medium. Remove the old medium from the cells and add the medium

containing the different concentrations of the inhibitor. Include a vehicle control (e.g., DMSO

diluted to the highest concentration used for the inhibitor).

Incubation: Incubate the cells with the compound for the desired period (e.g., 24-72 hours).

Cell Lysis:
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For adherent cells, wash the wells twice with ice-cold PBS.

For suspension cells, centrifuge the plate and aspirate the supernatant, then wash the cell

pellet with ice-cold PBS.

Add cell lysis buffer containing proteinase inhibitors to each well.

Incubate on ice for 10-15 minutes with gentle shaking.

Arginase Activity Measurement:

Centrifuge the plate to pellet cell debris.

Transfer the supernatant (cell lysate) to a new 96-well plate.

Perform the arginase activity assay according to the manufacturer's instructions.[8] This

typically involves the conversion of L-arginine to urea, which is then detected by a

colorimetric reaction.

Data Analysis: Measure the absorbance at the recommended wavelength using a microplate

reader. Calculate the arginase activity and determine the IC50 value of Numidargistat
dihydrochloride.
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Experimental Workflow: Preparing Numidargistat Dihydrochloride for Cell Culture
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Caption: Workflow for preparing Numidargistat dihydrochloride solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10801017?utm_src=pdf-body-img
https://www.benchchem.com/product/b10801017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of Numidargistat Dihydrochloride
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Caption: Numidargistat dihydrochloride inhibits arginase to enhance T-cell function.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10801017?utm_src=pdf-body-img
https://www.benchchem.com/product/b10801017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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